Cas no 1131588-21-0 (3-Iodo-4-(tert-pentyl)benzoic acid)

• Product Name: 3-Iodo-4-(tert-pentyl)benzoic acid
• CAS No: 1131588-21-0
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• CID: 1030653
• PubChem ID: 44828519
• Update Time: 2025-04-20

3-Iodo-4-(tert-pentyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(tert-pentyl)benzoic acid
• 3-iodo-4-(2-methylbutan-2-yl)benzoic acid
• 3-iodo-4-tert-pentylbenzoic acid
• AK133710
• CTK8E2088
• FT-0654121
• KB-145136
• SBB064847
• 3-Iodo-4-(tert-pentyl)benzoicacid
• DB-294373
• AKOS015842735
• 4-(1,1-dimethylpropyl)-3-iodo-benzoic acid
• A802832
• DTXSID90660773
• 1131588-21-0

• Inchi： 1S/C12H15IO2/c1-4-12(2,3)9-6-5-8(11(14)15)7-10(9)13/h5-7H,4H2,1-3H3,(H,14,15)
• InChI Key： DSXDMGOYNKPGFL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1C(C)(C)CC

Computed Properties

• Exact Mass: 318.01168g/mol
• Monoisotopic Mass: 318.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives